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Compound of Interest

Compound Name: 16:0 Glutaryl PE

Cat. No.: B1504399

Essential Safety and Handling Guide for 16:0
Glutaryl PE

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine-
N-(glutaryl) (sodium salt), also known as 16:0 Glutaryl PE. It outlines the necessary personal
protective equipment (PPE), procedural steps for safe handling, and disposal plans to ensure a
secure laboratory environment.

Personal Protective Equipment (PPE)

When handling 16:0 Glutaryl PE, adherence to standard laboratory safety protocols is
essential to minimize exposure and ensure personal safety. The recommended PPE is detailed
below.[1][2][3][4]
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Protective Equipment

Specification and Use

Eye Protection

Chemical safety glasses or goggles are required
to protect against dust particles and potential
splashes.[1][3][4] Face shields should be worn
in addition to safety glasses or goggles when

there is a significant splash hazard.[3]

Hand Protection

Disposable nitrile gloves are the minimum
requirement for incidental contact.[3] For
prolonged contact or when handling solutions,
chemical-resistant gloves should be worn.
Gloves must be removed immediately if
contaminated, and hands should be washed

thoroughly.

Body Protection

A lab coat must be worn to protect clothing and
skin from potential contamination.[1][2][4] For
tasks with a higher risk of splashes, a liquid-
resistant apron should be worn over the lab
coat.[2]

Respiratory Protection

If handling the powder outside of a fume hood or
well-ventilated area where dust may be
generated, a respirator is necessary to prevent
inhalation.[1][4]

Operational and Disposal Plans

Proper handling and disposal of 16:0 Glutaryl PE are critical for maintaining a safe and

compliant laboratory. The following procedural guidance outlines the key steps from receipt to

disposal.

Receiving and Storage:

» Upon receipt, inspect the container for any damage.

¢ 16:0 Glutaryl PE powder should be stored at -20°C.[5][6]
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e As a saturated lipid, it is stable as a powder but should be stored in a glass container with a
Teflon-lined closure.[7]

Handling and Preparation of Solutions:

Work in a well-ventilated area, preferably a chemical fume hood, especially when handling
the powder form to avoid inhalation of dust.[1]

» Before opening, allow the container to warm to room temperature to prevent the
condensation of moisture, as the compound can be hygroscopic.[7]

e Avoid direct contact with skin and eyes.[1]

o When preparing solutions, use glass, stainless steel, or Teflon equipment. Avoid using plastic
pipet tips or tubes with organic solvents.[7]

e 16:0 Glutaryl PE is suitable for liposome preparation.[6]
Disposal Plan:

o Dispose of unused 16:0 Glutaryl PE and any contaminated materials (e.g., gloves, pipette
tips) as chemical waste in accordance with local, state, and federal regulations.

o Contaminated glassware should be rinsed with an appropriate solvent, and the rinsate
should be collected as hazardous waste.

» Do not dispose of this chemical down the drain or in the general trash.

Experimental Workflow

The following diagram illustrates the standard workflow for handling 16:0 Glutaryl PE in a
laboratory setting.
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Caption: Workflow for handling 16:0 Glutaryl PE from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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